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Compound of Interest

Compound Name: Ethyl 3-phenoxypropionate

Cat. No.: B1330695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of

Ethyl 3-phenylpropionate, an organic compound utilized in the flavor and fragrance industries

and as an intermediate in organic synthesis.[1] This guide details its chemical and physical

characteristics, spectroscopic data, and the experimental protocols for their determination.

Chemical and Physical Properties
Ethyl 3-phenylpropionate is an ester characterized by a pleasant fruity and floral aroma.[2] It

presents as a clear, colorless to pale-yellow liquid at room temperature.[1][3][4] Its structure

combines an aromatic benzene ring with an ethyl ester group, rendering it soluble in many

organic solvents but poorly soluble in water.[1][3]

Table 1: Core Physicochemical Properties of Ethyl 3-phenylpropionate
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Property Value Source(s)

Molecular Formula C₁₁H₁₄O₂ [3][4][5]

Molecular Weight 178.23 g/mol [3][4][5]

Appearance
Clear colorless to pale-yellow

liquid
[1][3][4]

Boiling Point 247-249 °C at 760 mmHg [2][3][6]

Density 1.01 g/mL at 25 °C [2][4]

Refractive Index (n²⁰/D) 1.494 [2][6]

Water Solubility < 0.1 g/100 mL at 25 °C [3][4]

LogP 2.73 [3]

Odor Profile Ethereal, fruity, floral, rum-like [2][4]

Spectroscopic Data
Spectroscopic analysis is critical for the structural elucidation and purity assessment of Ethyl 3-

phenylpropionate.

Table 2: Spectroscopic Data for Ethyl 3-phenylpropionate
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Technique Data Summary Source(s)

¹H NMR

Spectra available in CDCl₃ at

400 MHz. Key shifts (ppm)

include signals for the ethyl

group, the phenyl group, and

the two methylene groups of

the propionate chain.

[3][7]

¹³C NMR

Spectra available in CDCl₃.

Key shifts (ppm) include the

carbonyl carbon (~172.8),

carbons of the benzene ring,

and carbons of the ethyl and

propionate aliphatic chain.

[3]

Infrared (IR)
Near IR spectra data is

available.
[3]

Synthesis Pathway
Ethyl 3-phenylpropionate is commonly synthesized via the Fischer esterification of 3-

phenylpropionic acid with ethanol, using a strong acid as a catalyst.[1][2] This is a reversible

reaction where the equilibrium is typically shifted towards the product by using an excess of the

alcohol or by removing water as it is formed.[8][9][10] Another synthetic route is the

hydrogenation of ethyl cinnamate.[5][11]
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Caption: Fischer esterification synthesis of Ethyl 3-phenylpropionate.

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the key

physicochemical properties of liquid compounds like Ethyl 3-phenylpropionate.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[12] The Thiele tube method is a convenient micro-scale technique for this

determination.[13]

Methodology:

Sample Preparation: Fill a small fusion tube to a depth of about 2-3 cm with Ethyl 3-

phenylpropionate.

Capillary Tube Insertion: Seal one end of a capillary tube using a flame. Place the capillary

tube into the fusion tube with the open end submerged in the liquid and the sealed end

protruding above the surface.[14]
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Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or wire. The

bulb of the thermometer should be level with the sample.

Heating: Insert the assembly into a Thiele tube containing a high-boiling point oil (e.g.,

mineral oil), ensuring the sample is fully immersed. Heat the side arm of the Thiele tube

gently with a Bunsen burner.[13]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Continue heating until a continuous and rapid stream of bubbles is

observed.

Measurement: Remove the heat source. The boiling point is the temperature at which the

bubbling stops and the liquid just begins to be drawn back into the capillary tube.[14]

Density is the mass of a substance per unit volume. For liquids, it is typically measured using a

pycnometer or, more simply, by measuring the mass of a known volume.[15]

Methodology:

Mass of Empty Cylinder: Place a clean, dry 10 mL or 25 mL graduated cylinder on a digital

balance and tare it, or record its mass (m₁).[16][17]

Volume Measurement: Carefully add a specific volume of Ethyl 3-phenylpropionate (e.g.,

10.0 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus.[15]

Mass of Filled Cylinder: Place the graduated cylinder containing the liquid back on the

balance and record the new mass (m₂).[16]

Calculation: The mass of the liquid is (m₂ - m₁). Calculate the density using the formula:

Density (ρ) = Mass (m) / Volume (V)[16]

Temperature Control: Ensure the measurement is performed at a constant, recorded

temperature, as density is temperature-dependent.[15]

The refractive index measures how light propagates through a substance and is a valuable tool

for identifying liquids and assessing their purity.[18] It is typically measured using an Abbe

refractometer.
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Methodology:

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a

known refractive index, such as distilled water.

Sample Application: Open the prism assembly of the refractometer. Using a clean pipette,

place a few drops of Ethyl 3-phenylpropionate onto the surface of the lower prism.

Measurement: Close the prisms firmly. Switch on the light source and look through the

eyepiece. Rotate the adjustment knob until the boundary line (the line separating the light

and dark fields) is sharp and centered on the crosshairs.

Reading: Read the refractive index value from the instrument's scale. Most refractometers

also measure the temperature, which should be recorded as nT/D, where T is the

temperature in Celsius and D refers to the sodium D-line wavelength (589 nm).[18]

Cleaning: Clean the prism surfaces thoroughly with a soft tissue and an appropriate solvent

(e.g., ethanol or acetone) after the measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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